3-Azido-1-(3,4-dichlorobenzyl)azetidine

• IUPAC Name: 3-azido-1-[(3,4-dichlorophenyl)methyl]azetidine
• InChI: InChI=1S/C10H10Cl2N4/c11-9-2-1-7(3-10(9)12)4-16-5-8(6-16)14-15-13/h1-3,8H,4-6H2
• InChI Key: MYEUGAUCEPQPFR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC(=C(C=C2)Cl)Cl)N=[N+]=[N-]
• Molecular Formula: C10H10Cl2N4
• Molecular Weight: 257.12 g/mol

Description

3-Azido-1-(3,4-dichlorobenzyl)azetidine, also known as ADCA, is a versatile and important molecule with potential applications in various fields of research. It has a molecular formula of C10H10Cl2N4 and an average mass of 257.119 Da.

Synthesis Analysis

The synthesis of azetidines, such as 3-Azido-1-(3,4-dichlorobenzyl)azetidine, can be achieved through the [2 + 2] photocycloaddition reaction between an imine and an alkene component, known as the aza Paternò–Büchi reaction. This reaction is one of the most efficient ways to synthesize functionalized azetidines.

Molecular Structure Analysis

The molecular structure of 3-Azido-1-(3,4-dichlorobenzyl)azetidine consists of a molecular framework and covalently bonded oxidizer units. These oxidizer units are normally based on –NO2 units (including nitro, nitramino, and nitroxy groups), and the oxygen supplied by the -NO2 units are consumed during the combustion of the molecular frameworks.

Chemical Reactions Analysis

The systematic thermal behaviors of 3-Azido-1-(3,4-dichlorobenzyl)azetidine were investigated and compared with those of 1,3,3-trinitroazetidine (TNAZ). The results showed that ADNAZ has a low melting temperature at 78 °C. The final mass loss of ADNAZ under atmospheric pressure is 88.2%.

Physical And Chemical Properties Analysis

3-Azido-1-(3,4-dichlorobenzyl)azetidine has a low melting temperature at 78 °C. The final mass loss of ADNAZ under atmospheric pressure is 88.2%. The replacement of gem-dinitro group with gemazidonitro group greatly reduces vapor pressure, melting point as well as the thermal decomposition temperature.

Scientific Research Applications

Pharmaceutical Testing

3-Azido-1-(3,4-dichlorobenzyl)azetidine: . Its structural specificity and stability make it an excellent candidate for developing analytical methods and calibration standards in drug development.

Energetic Materials Research

. It’s being explored for its potential in advanced explosives and propellants, where the balance of stability and energy release is crucial.

Melt-Cast Explosive Applications

. This application takes advantage of the compound’s ability to be safely melted and cast into shapes before becoming explosive.

Energetic Plasticizer Potential

. This application would benefit the production of plastic materials that require a high-energy content without compromising their physical properties.

Synthesis of Heterocycles

. These are crucial in the development of new pharmaceuticals, agrochemicals, and dyes.

Thermal Decomposition Studies

.